3-chloro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide

• IUPAC Name: 3-chloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C16H23ClN2O/c1-15(2)9-13(10-16(3,4)19-15)18-14(20)11-6-5-7-12(17)8-11/h5-8,13,19H,9-10H2,1-4H3,(H,18,20)
• InChI Key: ZDLRBJOUADWEPL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C2=CC(=CC=C2)Cl)C
• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol
• Solubility: >44.2 [ug/mL] (The mean of the results at pH 7.4)

Description

3-chloro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide, commonly known as TCPP, is a chemical compound that has shown promise in various scientific research applications. TCPP is a member of the benzamide family of compounds and is synthesized through a multi-step process.

Mechanism of Action

TCPP binds to proteins through a process known as intercalation, where the compound inserts itself between the base pairs of DNA. This binding results in a change in the fluorescence properties of TCPP, allowing for the detection of protein-protein interactions.
Biochemical and Physiological Effects:
TCPP has been shown to have minimal effects on cellular function and viability, making it an ideal tool for studying protein interactions in living cells. Additionally, TCPP has been shown to be non-toxic and non-carcinogenic, further supporting its use in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of TCPP is its high sensitivity and specificity for detecting protein-protein interactions. However, TCPP has limitations in that it requires the use of specialized equipment, such as a fluorescence microscope, and may not be suitable for all experimental conditions.

Future Directions

Future research on TCPP could focus on developing new methods for detecting protein-protein interactions using the compound, as well as exploring its potential for use in drug discovery and development. Additionally, further studies could investigate the potential use of TCPP in other areas of scientific research, such as neuroscience and genetics.
In conclusion, TCPP is a valuable tool for studying protein-protein interactions in scientific research. Its high sensitivity and specificity, combined with its minimal effects on cellular function, make it an ideal fluorescent probe for detecting protein interactions in living cells. Future research on TCPP could lead to new discoveries in various fields of study and contribute to the development of new drugs and therapies.

Synthesis Methods

The synthesis of TCPP involves the reaction of 3-chlorobenzoyl chloride with 2,2,6,6-tetramethyl-4-piperidinol in the presence of a base such as triethylamine. The resulting intermediate is then reacted with ammonia to yield the final product, TCPP.

Scientific Research Applications

TCPP has been studied extensively in the field of molecular biology and biochemistry due to its ability to act as a fluorescent probe for detecting protein-protein interactions. TCPP has been used to study protein interactions in various cellular pathways, including apoptosis and signal transduction.